1-[(2-chloro-4-fluorophenoxy)acetyl]-4-ethylpiperazine

• IUPAC Name: 2-(2-chloro-4-fluorophenoxy)-1-(4-ethylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C14H18ClFN2O2/c1-2-17-5-7-18(8-6-17)14(19)10-20-13-4-3-11(16)9-12(13)15/h3-4,9H,2,5-8,10H2,1H3
• InChI Key: MJYDTOJZBRUMJW-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)COC2=C(C=C(C=C2)F)Cl
• Molecular Formula: C14H18ClFN2O2
• Molecular Weight: 300.75 g/mol

Description

1-[(2-chloro-4-fluorophenoxy)acetyl]-4-ethylpiperazine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known by its chemical formula, C14H19ClFNO2, and is commonly referred to as CFEP.

Mechanism of Action

The mechanism of action of CFEP is not fully understood, but it is believed to act as an antagonist at certain receptors in the brain. Specifically, CFEP has been shown to bind to the sigma-1 receptor, which is involved in a variety of cellular processes, including modulation of neurotransmitter release and regulation of ion channels. By binding to this receptor, CFEP may modulate the activity of neurons in the brain.
Biochemical and Physiological Effects:
CFEP has been shown to have a variety of biochemical and physiological effects in vitro. In addition to its binding to the sigma-1 receptor, CFEP has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. These enzymes are involved in the breakdown of neurotransmitters, and inhibition of their activity may have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

CFEP has several advantages for use in scientific research. It is a relatively small molecule, which makes it easy to synthesize and manipulate in the laboratory. It also has a high degree of purity, which is important for reproducibility of experiments. However, CFEP also has some limitations. Its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its effects. Additionally, CFEP has not been extensively studied in vivo, which limits its potential applications.

Future Directions

There are several future directions for research on CFEP. One area of interest is in the development of new drugs based on CFEP. By understanding its mechanism of action, researchers may be able to design more potent and selective compounds for the treatment of neurological disorders and cancer. Another area of interest is in the investigation of CFEP's effects in vivo. By studying the effects of CFEP in animal models, researchers may be able to better understand its potential applications in human health. Finally, further research is needed to elucidate the biochemical and physiological effects of CFEP, which may have implications for a variety of scientific fields.

Synthesis Methods

The synthesis of CFEP involves several steps, starting with the reaction of 2-chloro-4-fluorophenol with acetyl chloride to form 2-chloro-4-fluorophenyl acetate. This intermediate is then reacted with ethyl piperazine to yield CFEP. The synthesis of CFEP has been optimized to produce high yields and purity, making it a valuable compound for scientific research.

Scientific Research Applications

CFEP has been studied for its potential applications in a variety of scientific fields, including neuroscience, drug discovery, and medicinal chemistry. In neuroscience, CFEP has been shown to bind to certain receptors in the brain, which may have implications for the treatment of neurological disorders. CFEP has also been studied as a potential drug candidate for the treatment of cancer, as it has been shown to have anti-tumor activity in vitro.